6-methyl-4H-thiochromen-4-one

• IUPAC Name: 6-methylthiochromen-4-one
• InChI: InChI=1S/C10H8OS/c1-7-2-3-10-8(6-7)9(11)4-5-12-10/h2-6H,1H3
• InChI Key: SBFJYNRHUCIGGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)SC=CC2=O
• Molecular Formula: C10H8OS
• DSSTOX Substance ID: DTXSID90323179
• Molecular Weight: 176.24 g/mol
• CAS RN: 1076-31-9

Description

6-Methyl-4H-thiochromen-4-one is a chemical compound with the molecular formula C10H8OS. It is a derivative of thiochroman-4-one, which is used as a starting reactant for the synthesis of a series of pyrazoles and isoxazoles.

Synthesis Analysis

The synthesis of this compound involves the use of (Z)-β-chlorovinyl ketones. An intermolecular nucleophilic addition of amines or sodium hydrogen sulfide to (Z)-β-chlorovinyl ketones is followed by elimination of chlorine anion to give Z-enamine or thioenol intermediates. These intermediates can then be transformed to 4-quinolone or 4H-thiochromen-4-one products through intramolecular SNAr reaction.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a molecular weight of 178.25 Da and a monoisotopic mass of 178.045242 Da. The InChI code for this compound is 1S/C10H10OS/c1-7-2-3-10-8(6-7)9(11)4-5-12-10/h2-3,6H,4-5H2,1H3.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 178.25 Da. It is stored in a refrigerator and is a liquid or low melting solid at room temperature.

Scientific Research Applications

Anticancer and Antibacterial Agents

6-methyl-4H-thiochromen-4-one derivatives demonstrate potential as anticancer and antibacterial agents. Efficient synthesis of these derivatives has led to the development of compounds with broad-spectrum antitumor activity and significant in vitro antitumor screening results (Alshammari, El-Gazzar, & Hafez, 2013).

Novel Synthesis Approaches

Innovative synthesis methods have been developed for 4H-thiochromen-4-ones. These include a one-pot, three-component coupling-addition-SNAr (CASNAR) sequence and other efficient synthetic strategies. Such methodologies are significant for the advancement of pharmaceutical research (Willy & Müller, 2009), (Li, Li, Li, & Huang, 2021).

Steroid Sulfatase Inhibition

Thiochromen-4-one derivatives, particularly 2-substituted 4-(thio)chromenone 6-O-sulfamates, have been identified as potent inhibitors of human steroid sulfatase (STS). These nonsteroidal inhibitors are crucial for therapy in several disorders, showing high potency with specific substitution patterns (Nussbaumer, Lehr, & Billich, 2002).

Regioselective Synthesis for Pentacyclic Heterocycles

Regioselective synthesis of pentacyclic heterocycles via sequential [3,3] sigmatropic rearrangement of thiochromen-4-ones has been achieved. This approach contributes to the development of complex molecular structures used in various pharmaceutical applications (Majumdar, Bandyopadhyay, & Biswas, 2003).

Safety and Hazards

The safety information for 6-methyl-4H-thiochromen-4-one indicates that it has a GHS07 pictogram and a warning signal word. The hazard statement is H319, and the precautionary statements are P305, P351, and P338.

Future Directions

Thiochroman-4-one derivatives, including 6-methyl-4H-thiochromen-4-one, have shown promising biological activities due to their structural relationship with chromones, which are widely known as privileged scaffolds in medicinal chemistry. Future research could focus on exploring these biological activities further and developing new synthetic methods for these compounds.